Cas no 917775-27-0 (Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester)

Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester structure
917775-27-0 structure
Product Name:Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester
CAS No:917775-27-0
MF:C23H30O5
MW:386.481307506561
CID:784572
PubChem ID:71428364
Update Time:2025-04-19

Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester
    • (4-methoxyphenyl) 4-(9-hydroxynonoxy)benzoate
    • DTXSID80847091
    • 917775-27-0
    • 4-Methoxyphenyl 4-[(9-hydroxynonyl)oxy]benzoate
    • Inchi: 1S/C23H30O5/c1-26-20-13-15-22(16-14-20)28-23(25)19-9-11-21(12-10-19)27-18-8-6-4-2-3-5-7-17-24/h9-16,24H,2-8,17-18H2,1H3
    • InChI Key: STFKJHPOFHFJHN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)OC2C=CC(=CC=2)OC)=CC=1)CCCCCCCCCO

Computed Properties

  • Exact Mass: 386.20932405g/mol
  • Monoisotopic Mass: 386.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 14
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 65Ų
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.